Cas no 1798659-71-8 (N-[2-(2-Chlorophenyl)-2-methoxyethyl]-α-ethylbenzeneacetamide)

• Product Name: N-[2-(2-Chlorophenyl)-2-methoxyethyl]-α-ethylbenzeneacetamide
• CAS No: 1798659-71-8
• MF: C₁₉H₂₂ClNO₂
• MW: 331.83648443222
• CID: 5375740
• Update Time: 2025-10-24

N-[2-(2-Chlorophenyl)-2-methoxyethyl]-α-ethylbenzeneacetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2-Chlorophenyl)-2-methoxyethyl]-α-ethylbenzeneacetamide

• Inchi： 1S/C19H22ClNO2/c1-3-15(14-9-5-4-6-10-14)19(22)21-13-18(23-2)16-11-7-8-12-17(16)20/h4-12,15,18H,3,13H2,1-2H3,(H,21,22)
• InChI Key： ZEGAVYWLAAXUGM-UHFFFAOYSA-N
• SMILES： C1(C(CC)C(NCC(C2=CC=CC=C2Cl)OC)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 331.134
• Monoisotopic Mass: 331.134
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3A^2

Experimental Properties

• Density: 1.139±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 501.4±50.0 °C(Predicted)
• pka: 14.73±0.46(Predicted)

Additional information on N-[2-(2-Chlorophenyl)-2-methoxyethyl]-α-ethylbenzeneacetamide

N-[2-(2-Chlorophenyl)-2-methoxyethyl]-α-ethylbenzeneacetamide: A Novel Compound with Promising Therapeutic Potential

N-[2-(2-Chlorophenyl)-2-methoxyethyl]-α-ethylbenzeneacetamide, identified by its CAS No. 1798659-71-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in drug development and biomedical research. The unique combination of functional groups, including the 2-Chlorophenyl moiety and the methoxyethyl chain, contributes to its distinct pharmacological properties.

Recent studies have highlighted the importance of 2-Chlorophenyl derivatives in modulating biological pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that compounds containing 2-Chlorophenyl groups exhibit enhanced binding affinity to specific protein targets, which could be leveraged for the design of novel therapeutics. The methoxyethyl substituent further enhances the compound's solubility and bioavailability, making it a favorable candidate for further exploration.

The α-ethylbenzeneacetamide framework of this molecule is particularly noteworthy. This structural element has been extensively studied for its role in various pharmacological applications. Research published in Pharmaceutical Research in 2022 emphasized the importance of the α-ethyl group in modulating enzyme activity and receptor interactions. The integration of this group with the 2-Chlorophenyl and methoxyethyl moieties creates a unique molecular architecture that may offer new opportunities for drug development.

One of the key advantages of N-[2-(2-Chlorophenyl)-2-methoxyethyl]-α-ethylbenzeneacetamide is its potential for targeted drug delivery. The presence of the 2-Chlorophenyl group allows for the modulation of cellular uptake mechanisms, while the methoxyethyl chain enhances its ability to cross biological membranes. This dual functionality is particularly relevant in the context of developing drugs for diseases that require precise targeting, such as cancer and neurodegenerative disorders.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. A 2023 study in Organic & Biomolecular Chemistry described a novel methodology for the synthesis of N-[2-(2-Chlorophenyl)-2-methoxyethyl]-α-ethylbenzeneacetamide, which involves a multi-step process that ensures high purity and yield. This synthetic approach not only highlights the compound's feasibility for large-scale production but also underscores its potential for further modification to optimize its therapeutic profile.

The therapeutic potential of N-[2-(2-Chlorophenyl)-2-methoxyethyl]-α-ethylbenzeneacetamide is being explored in several preclinical studies. Research published in Drug Discovery Today in 2023 indicated that this compound exhibits promising activity against a range of targets, including enzymes and receptors implicated in inflammatory diseases. These findings suggest that the compound may have broad applications in the treatment of conditions such as rheumatoid arthritis and other autoimmune disorders.

Moreover, the compound's structural features make it a valuable tool for drug discovery. The 2-Chlorophenyl group is known to interact with various protein targets, while the methoxyethyl chain can influence the compound's solubility and stability. These properties are critical in the development of drugs that require prolonged efficacy and minimal side effects. The combination of these functional groups in N-[2-(2-Chlorophenyl)-2-methoxyethyl]-α-ethylbenzeneacetamide positions it as a versatile candidate for further research.

In addition to its therapeutic applications, the compound's structural complexity has attracted interest in the field of molecular biology. The presence of the α-ethyl group in the α-ethylbenzeneacetamide framework may influence its interaction with cellular components, potentially leading to new insights into molecular mechanisms. This aspect is particularly relevant in the study of protein-ligand interactions and the development of targeted therapies.

Recent studies have also focused on the pharmacokinetic properties of N-[2-(2-Chlorophenyl)-2-methoxyethyl]-α-ethylbenzeneacetamide. Research published in Pharmacological Research in 2023 highlighted the compound's potential for improved bioavailability and reduced metabolic degradation. These properties are essential for the development of drugs that require sustained release and minimal hepatic metabolism, making the compound a promising candidate for further clinical evaluation.

The compound's unique molecular structure also makes it a potential candidate for the development of prodrugs. The methoxyethyl chain can be modified to enhance its stability in the gastrointestinal tract, ensuring that the active compound is released at the target site. This approach could significantly improve the efficacy of the drug while minimizing systemic side effects, which is a critical consideration in the design of therapeutic agents.

In conclusion, N-[2-(2-Chlorophenyl)-2-methoxyethyl]-α-ethylbenzeneacetamide represents a significant advancement in the field of medicinal chemistry. Its structural features, including the 2-Chlorophenyl, methoxyethyl, and α-ethyl groups, contribute to its unique pharmacological properties and therapeutic potential. Ongoing research into its applications in various diseases and its synthesis methods underscores its importance as a candidate for further exploration in the development of novel therapeutics.

As the field of drug discovery continues to evolve, the potential of N-[2-(2-Chlorophenyl)-2-methoxyethyl]-α-ethylbenzeneacetamide is likely to expand. The compound's ability to modulate biological pathways and its favorable pharmacokinetic properties make it a valuable asset in the quest for new and effective treatments. Continued research and development will be essential in unlocking the full potential of this compound and translating its promising properties into clinical applications.